Cas no 2034410-10-9 (3-(4-methanesulfonylphenyl)-N-[2-methoxy-2-(thiophen-3-yl)ethyl]propanamide)

• Product Name: 3-(4-methanesulfonylphenyl)-N-[2-methoxy-2-(thiophen-3-yl)ethyl]propanamide
• CAS No: 2034410-10-9
• MF: C₁₇H₂₁NO₄S₂
• MW: 367.482942342758
• CID: 5378618
• Update Time: 2025-06-07

3-(4-methanesulfonylphenyl)-N-[2-methoxy-2-(thiophen-3-yl)ethyl]propanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-Methoxy-2-(3-thienyl)ethyl]-4-(methylsulfonyl)benzenepropanamide
• 3-(4-methanesulfonylphenyl)-N-[2-methoxy-2-(thiophen-3-yl)ethyl]propanamide

• Inchi： 1S/C17H21NO4S2/c1-22-16(14-9-10-23-12-14)11-18-17(19)8-5-13-3-6-15(7-4-13)24(2,20)21/h3-4,6-7,9-10,12,16H,5,8,11H2,1-2H3,(H,18,19)
• InChI Key： QKXMWCOXGCVZKL-UHFFFAOYSA-N
• SMILES： C1(CCC(NCC(OC)C2C=CSC=2)=O)=CC=C(S(C)(=O)=O)C=C1

Experimental Properties

• Density: 1.252±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 626.8±55.0 °C(Predicted)
• pka: 15.18±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 3-(4-methanesulfonylphenyl)-N-[2-methoxy-2-(thiophen-3-yl)ethyl]propanamide

Introduction to 3-(4-methanesulfonylphenyl)-N-[2-methoxy-2-(thiophen-3-yl)ethyl]propanamide (CAS No. 2034410-10-9)

3-(4-methanesulfonylphenyl)-N-[2-methoxy-2-(thiophen-3-yl)ethyl]propanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the chemical abstracts service number CAS No. 2034410-10-9, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development. The presence of a 4-methanesulfonylphenyl group and an N-[2-methoxy-2-(thiophen-3-yl)ethyl] moiety contributes to its complex molecular architecture, which may influence its interactions with biological targets.

The 4-methanesulfonylphenyl moiety is a key structural feature that imparts certain electronic and steric properties to the molecule. This group is often found in pharmaceutical compounds due to its ability to modulate receptor binding affinities and selectivities. The methanesulfonyl group, in particular, is known for its role in enhancing binding interactions through hydrogen bonding and dipole-dipole interactions. In the context of drug design, such structural elements are strategically incorporated to optimize pharmacokinetic profiles and therapeutic efficacy.

Complementing the 4-methanesulfonylphenyl group is the N-[2-methoxy-2-(thiophen-3-yl)ethyl] side chain, which introduces additional complexity to the molecule. The thiophene ring is a heterocyclic aromatic structure that has been widely studied for its biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The methoxy substituent on the thiophene ring further enhances the molecule's potential bioactivity by influencing its electronic distribution and solubility characteristics. Together, these structural components contribute to the compound's overall pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential interactions of 3-(4-methanesulfonylphenyl)-N-[2-methoxy-2-(thiophen-3-yl)ethyl]propanamide with various biological targets. Studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory and neurological disorders. The unique combination of functional groups makes it a valuable scaffold for developing novel therapeutic agents.

The synthesis of 3-(4-methanesulfonylphenyl)-N-[2-methoxy-2-(thiophen-3-yl)ethyl]propanamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the 4-methanesulfonylphenyl group typically involves sulfonylation reactions, while the attachment of the N-[2-methoxy-2-(thiophen-3-yl)ethyl] side chain necessitates careful consideration of protecting group strategies and coupling techniques. These synthetic challenges highlight the compound's complexity but also underscore its synthetic elegance as a target for medicinal chemists.

In terms of pharmacological evaluation, preliminary studies have indicated that 3-(4-methanesulfonylphenyl)-N-[2-methoxy-2-(thiophen-3-yl)ethyl]propanamide may possess promising activities in modulating pathways relevant to chronic diseases. For instance, its structural features suggest potential utility in addressing conditions characterized by abnormal inflammatory responses or neurotransmitter imbalances. Further investigation into its mechanism of action will be essential to fully elucidate its therapeutic potential.

The role of heterocyclic compounds like thiophene derivatives in drug discovery continues to be a focal point in medicinal chemistry research. The versatility of thiophene-based scaffolds allows for diverse modifications that can fine-tune their biological activities. By incorporating functional groups such as methoxy and sulfonyl moieties, researchers can enhance specific interactions with biological targets while maintaining favorable pharmacokinetic properties.

As our understanding of disease mechanisms evolves, so does the demand for innovative molecular entities capable of addressing complex pathologies. Compounds like 3-(4-methanesulfonylphenyl)-N-[2-methoxy-2-(thiophen-3-yl)ethyl]propanamide represent a testament to the ongoing progress in synthetic organic chemistry and its impact on drug development. Continued exploration of their chemical space will likely yield novel therapeutic candidates with improved efficacy and safety profiles.

The integration of high-throughput screening technologies with advanced computational methods has accelerated the process of identifying lead compounds for further optimization. In this context, 3-(4-methanesulfonylphenyl)-N-[2-methoxy-2-(thiophen-3-yl)ethyl]propanamide stands out as a compound with intriguing structural features that warrant deeper investigation. Its potential applications in treating multifaceted diseases make it a compelling candidate for future clinical development programs.

In conclusion, 3-(4-methanesulfonylphenyl)-N-[2-methoxy-2-(thiophen-3-yl)ethyl]propanamide (CAS No. 2034410-10-9) exemplifies the intersection of innovative chemistry and therapeutic promise. Its complex molecular architecture, characterized by key functional groups such as the 4-methanesulfonylphenyl moiety and the N-[2-methoxy-2-(thiophen-3-y l)ethyl] side chain, positions it as a valuable asset in pharmaceutical research. As investigations into its biological activities progress, this compound holds significant potential for contributing to advancements in medicine.